Cas no 20294-48-8 (Phenol, 2,4-diiodo-6-nitro-)

Phenol, 2,4-diiodo-6-nitro- structure
Phenol, 2,4-diiodo-6-nitro- structure
Product Name:Phenol, 2,4-diiodo-6-nitro-
CAS No:20294-48-8
MF:C6H3I2NO3
MW:390.901866197586
CID:1392818
PubChem ID:13898732
Update Time:2025-04-20

Phenol, 2,4-diiodo-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,4-diiodo-6-nitro-
    • 2,4-diiodo-6-nitrophenol
    • G64728
    • DB-181637
    • 20294-48-8
    • NS00133744
    • DTXSID60552035
    • SCHEMBL1530400
    • Inchi: 1S/C6H3I2NO3/c7-3-1-4(8)6(10)5(2-3)9(11)12/h1-2,10H
    • InChI Key: RDZLPOIBPKABGV-UHFFFAOYSA-N
    • SMILES: IC1=CC(=CC(=C1O)[N+](=O)[O-])I

Computed Properties

  • Exact Mass: 390.81929
  • Monoisotopic Mass: 390.82024g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 63.37
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